![molecular formula C8H6N2OS B1305080 4-(1,2,3-Thiadiazol-4-Yl)Phenol CAS No. 59834-05-8](/img/structure/B1305080.png)
4-(1,2,3-Thiadiazol-4-Yl)Phenol
Overview
Description
4-(1,2,3-Thiadiazol-4-Yl)Phenol, also known as 4-Thiadiazol-4-ylphenol, is an organic compound belonging to the class of phenols. It is a colorless solid that is soluble in organic solvents. 4-Thiadiazol-4-ylphenol has a wide range of applications in scientific research and its synthesis is relatively simple.
Scientific Research Applications
Plant Physiology and Metabolism :
- Synthetic 1,2,3-thiadiazole compounds, including 4-(1,2,3-Thiadiazol-4-yl)Phenol, affect plant physiology by altering levels of γ-aminobutyric acid, reactive oxygen species, and other metabolites in lentil plants. These compounds may act as defense mechanisms and signaling molecules in carbohydrate metabolism and other physiological systems in plants (AL-Quraan, Al-Smadi, & Swaleh, 2015).
Antimicrobial Properties :
- Thiadiazole derivatives demonstrate significant antibacterial and antifungal activities. Compounds derived from 1,3,4-thiadiazole, a closely related structure, have shown strong activity against various bacteria and fungi, indicating their potential as antimicrobial agents (Hussain, Sharma, & Amir, 2008).
Materials Science and Corrosion Inhibition :
- Thiadiazole compounds, including those similar to this compound, have been studied for their corrosion inhibition properties. They are effective in reducing corrosion in various metals, indicating their potential use in protective coatings and materials science (Farahati et al., 2019).
Molecular Studies :
- Molecular studies of 1,3,4-thiadiazole derivatives, including compounds structurally similar to this compound, have shown various molecular interactions and behaviors. These studies are important for understanding the fundamental properties of these compounds and their potential applications in various fields (Matwijczuk et al., 2017)
Safety and Hazards
Mechanism of Action
The exact mode of action would depend on the specific structure of the compound and its interaction with its biological target. The compound may inhibit or activate its target, leading to downstream effects on biochemical pathways .
In terms of pharmacokinetics, factors such as absorption, distribution, metabolism, and excretion (ADME) would influence the bioavailability of the compound. These properties can be affected by various factors, including the compound’s chemical structure, formulation, route of administration, and patient-specific factors .
The result of the compound’s action would be changes at the molecular and cellular levels, which could lead to observable effects at the tissue or organism level. These effects would depend on the specific target and pathway affected by the compound .
Environmental factors, such as pH, temperature, and the presence of other substances, could influence the compound’s action, efficacy, and stability .
Biochemical Analysis
Biochemical Properties
4-(1,2,3-Thiadiazol-4-Yl)Phenol plays a crucial role in biochemical reactions, particularly in enzyme inhibition and activation. It interacts with various enzymes, proteins, and other biomolecules. For instance, it has been shown to inhibit β-glucuronidase, an enzyme involved in the hydrolysis of glucuronic acid . This interaction is characterized by the formation of hydrogen bonds between this compound and the active site residues of the enzyme, leading to a decrease in enzyme activity.
Cellular Effects
The effects of this compound on various types of cells and cellular processes are profound. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, this compound has been observed to alter the expression of genes involved in oxidative stress response and apoptosis, thereby affecting cell survival and proliferation . Additionally, it impacts cellular metabolism by inhibiting key metabolic enzymes, leading to changes in metabolite levels and energy production.
Molecular Mechanism
At the molecular level, this compound exerts its effects through various mechanisms. It binds to specific biomolecules, such as enzymes and receptors, altering their activity. For instance, the compound has been shown to inhibit the activity of β-glucuronidase by binding to its active site and preventing substrate access . This inhibition results in a decrease in the hydrolysis of glucuronic acid, affecting various metabolic pathways. Additionally, this compound can modulate gene expression by interacting with transcription factors and other regulatory proteins.
Temporal Effects in Laboratory Settings
The effects of this compound change over time in laboratory settings. The compound’s stability and degradation are critical factors influencing its long-term effects on cellular function. Studies have shown that this compound remains stable under standard laboratory conditions for extended periods, allowing for prolonged experimentation . Its degradation products may have different biochemical properties, which could impact the overall outcome of experiments. Long-term exposure to this compound has been associated with changes in cell viability, proliferation, and metabolic activity.
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. Low doses of the compound have been shown to have minimal impact on cellular function, while higher doses can lead to significant changes in cell signaling, gene expression, and metabolism . Threshold effects have been observed, where a certain concentration of this compound is required to elicit a measurable response. At high doses, the compound can exhibit toxic or adverse effects, including oxidative stress, apoptosis, and tissue damage.
Metabolic Pathways
This compound is involved in various metabolic pathways, interacting with enzymes and cofactors. It has been shown to inhibit β-glucuronidase, affecting the hydrolysis of glucuronic acid and subsequent metabolic processes . Additionally, the compound can influence metabolic flux by altering the activity of key enzymes involved in glycolysis, the tricarboxylic acid cycle, and oxidative phosphorylation. These changes can lead to variations in metabolite levels and energy production, impacting overall cellular metabolism.
Transport and Distribution
The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. The compound can be actively transported across cell membranes, allowing for its accumulation in specific cellular compartments . Binding proteins, such as albumin, can facilitate the distribution of this compound within the bloodstream, enhancing its bioavailability and therapeutic potential. The localization and accumulation of the compound can influence its overall activity and function within the body.
Subcellular Localization
This compound exhibits specific subcellular localization, which can affect its activity and function. The compound has been observed to localize in the cytoplasm, nucleus, and mitochondria, where it can interact with various biomolecules . Targeting signals and post-translational modifications may direct this compound to specific compartments or organelles, influencing its biochemical properties and overall impact on cellular function.
properties
IUPAC Name |
4-(thiadiazol-4-yl)phenol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6N2OS/c11-7-3-1-6(2-4-7)8-5-12-10-9-8/h1-5,11H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WZYGGUZFRLVCJT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=CSN=N2)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6N2OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90383859 | |
Record name | 4-(1,2,3-Thiadiazol-4-Yl)Phenol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90383859 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
178.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
59834-05-8 | |
Record name | 4-(1,2,3-Thiadiazol-4-Yl)Phenol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90383859 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-(1,2,3-Thiadiazol-4-yl)phenol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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